(8Z,11Z,14Z,17Z)-3-oxoicosatetraenoyl-CoA

• Molecular Formula: C41H64N7O18P3S
• Molecular Weight: 1068.0 g/mol
• InChI: InChI=1S/C41H64N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(49)24-32(51)70-23-22-43-31(50)20-21-44-39(54)36(53)41(2,3)26-63-69(60,61)66-68(58,59)62-25-30-35(65-67(55,56)57)34(52)40(64-30)48-28-47-33-37(42)45-27-46-38(33)48/h5-6,8-9,11-12,14-15,27-28,30,34-36,40,52-53H,4,7,10,13,16-26H2,1-3H3,(H,43,50)(H,44,54)(H,58,59)(H,60,61)(H2,42,45,46)(H2,55,56,57)/b6-5-,9-8-,12-11-,15-14-/t30-,34-,35-,36+,40-/m1/s1
• InChIKey: VVLBCJHQULSXJN-QWOXCLFSSA-N

3-Oxoicosatetraenoyl-CoA: Omega-3 Elongation Intermediate

(8Z,11Z,14Z,17Z)-3-oxoicosatetraenoyl-CoA is a long-chain 3-oxoacyl‑CoA intermediate specifically generated during the two‑carbon elongation of stearidonoyl-CoA (18:4, n‑3) via the action of ELOVL5 elongase [1]. This unsaturated fatty acyl‑CoA features a 20‑carbon polyunsaturated backbone with a 3‑oxo (β‑keto) functional group and carries four cis double bonds at the 8, 11, 14, and 17 positions [2]. It serves as the obligatory substrate for the subsequent reductase step that produces (3R)-3-hydroxyicosatetraenoyl-CoA, ultimately yielding eicosapentaenoic acid (EPA, 20:5 n‑3) after a complete elongation cycle [1].

1

Omega-3 fatty acid elongation intermediate: authentic substrate for ELOVL5 pathway reconstitution

2

β-Ketoacyl-CoA probe for HSD17B12 reductase activity assays

3

Defined polyunsaturated C20 backbone with cis double bonds at 8,11,14,17 positions

• [1] MetaCyc. Pathway: icosapentaenoate biosynthesis II (6-desaturase, mammals). View Source
• [2] ChEBI. (8Z,11Z,14Z,17Z)-3-oxoicosatetraenoyl-CoA (CHEBI:71574). View Source

Why 3-Oxoicosatetraenoyl-CoA Cannot Be Replaced

Despite the apparent structural similarity among 3‑oxoacyl‑CoA esters, enzymes within the fatty acid elongation machinery exhibit strict substrate discrimination that precludes generic substitution. ELOVL5, the condensing enzyme that generates (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA, displays a well‑characterized preference for polyunsaturated C18 and C20 acyl‑CoAs and shows minimal to no activity toward saturated or monounsaturated chains of comparable length [1]. Conversely, the downstream 3‑oxoacyl‑CoA reductase encoded by HSD17B12 demonstrates a distinct substrate specificity profile that differs markedly from that of the peroxisomal thiolase enzymes which process saturated 3‑oxoacyl‑CoAs [2]. Substituting (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA with a saturated analog such as 3‑oxoicosanoyl‑CoA or a monounsaturated variant would therefore yield unreliable kinetic data and invalidate any biological conclusion drawn from the assay.

Saturated 3-oxoicosanoyl-CoA exhibits distinct thiolase cleavage kinetics, potentially altering peroxisomal flux quantification accuracy.

ELOVL5 does not utilize saturated or monounsaturated C18 acyl-CoA; substituting these yields no elongation activity and invalidates pathway-specific measurements.

Short-chain 3-oxoacyl-CoA analogs (e.g., acetoacetyl-CoA) are water-soluble and require different solubilization protocols, introducing assay artifacts.

• [1] Sassa, T., & Kihara, A. (2014). Metabolism of very long-chain fatty acids: genes and pathophysiology. Biomolecules & Therapeutics, 22(2), 83–92. (Review of ELOVL substrate specificity). View Source
• [2] Moon, Y. A., & Horton, J. D. (2003). Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. Journal of Biological Chemistry, 278(9), 7335–7343. View Source

Quantitative Evidence for 3-Oxoicosatetraenoyl-CoA

Chain-Length Discrimination in Thiolase Activity

Oxoacyl‑CoA thiolase activity assays reveal that chain length profoundly affects reaction yield. In a comparative study using swine cerebral microsomes, the yield for converting a saturated C20 3‑ketoacyl‑CoA (derived from arachidoyl‑CoA) to its corresponding methyl ketone (2‑heneicosanone) was 80%, whereas the yield for the polyunsaturated C20 3‑ketoacyl‑CoA (derived from arachidonoyl‑CoA) to 2‑heneicosatetraenone was only 48% [1]. This class‑level inference strongly suggests that (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA, a polyunsaturated C20 3‑oxoacyl‑CoA, will exhibit similarly reduced thiolase conversion efficiency relative to its saturated counterpart, 3‑oxoicosanoyl‑CoA.

Thiolytic Yield

Class-level

Polyunsaturated C20 3-oxoacyl-CoA yield ~48% vs saturated C20 ~80% (swine cerebral microsomes, thiolase assay)

Polyunsaturated substrates exhibit reduced thiolase conversion; correct substrate essential for flux accuracy.

Class-level inference from arachidonoyl-CoA analog; target compound predicted similar.

Evidence Dimension	Thiolytic cleavage yield (methyl ketone formation)
Target Compound Data	Not directly measured; predicted to be ≤48% yield based on polyunsaturated analog
Comparator Or Baseline	3‑oxoicosanoyl‑CoA (saturated C20): 80% yield; 3‑oxoarachidonoyl‑CoA (polyunsaturated C20): 48% yield
Quantified Difference	Polyunsaturated 3‑oxoacyl‑CoA yields are ~40% lower than saturated counterparts
Conditions	Swine cerebral microsomes, in vitro thiolase assay, saponification to methyl ketones quantified by radio‑GC

Why This Matters

This differential thiolase sensitivity necessitates the use of the correct polyunsaturated 3‑oxoacyl‑CoA substrate for accurate metabolic flux measurements in peroxisomal beta‑oxidation studies.

• [1] Yoshida, S., & Takeshita, M. (1987). Comparison between condensation and overall chain elongation of arachidoyl-CoA and arachidonoyl-CoA in swine cerebral microsomes. Archives of Biochemistry and Biophysics, 254(1), 170–179. View Source

ELOVL5 Substrate Specificity

ELOVL5 exhibits a narrow substrate specificity profile that determines the metabolic fate of 18‑carbon polyunsaturated acyl‑CoAs. A 2014 review of ELOVL5 specificity noted that it utilizes γ‑linolenoyl‑CoA (18:3, n‑6), arachidonoyl‑CoA (20:4, n‑6), and eicosapentaenoyl‑CoA (20:5, n‑3) as substrates, but specifically excludes stearoyl‑CoA (18:0) [1]. The elongation of stearidonoyl‑CoA (18:4, n‑3) to produce (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA is therefore a pathway‑specific reaction that cannot be substituted by saturated or monounsaturated 18‑carbon acyl‑CoAs, which are processed by distinct elongases (e.g., ELOVL1, ELOVL3, ELOVL6).

ELOVL5 Specificity

Class-level

ELOVL5 utilizes polyunsaturated C18/C20 acyl-CoAs; excludes stearoyl-CoA (18:0)

Ensures pathway-specific elongation measurement, avoiding off-target elongase activity.

Qualitative specificity data; recombinant ELOVL5 assay context.

Evidence Dimension	ELOVL5 substrate utilization
Target Compound Data	Product of stearidonoyl‑CoA (18:4, n‑3) elongation
Comparator Or Baseline	Stearoyl‑CoA (18:0): not a substrate for ELOVL5; processed by ELOVL1/3/6 instead
Quantified Difference	Qualitative: ELOVL5 exhibits zero activity toward saturated 18‑carbon acyl‑CoAs
Conditions	Recombinant ELOVL5 enzyme assays, in vitro condensation activity measurements

Why This Matters

Procuring the correct 3‑oxo intermediate ensures that enzyme assays are measuring the intended ELOVL5‑dependent omega‑3 elongation activity rather than background or off‑target condensation by other elongase isoforms.

• [1] Sassa, T., & Kihara, A. (2014). Metabolism of very long-chain fatty acids: genes and pathophysiology. Biomolecules & Therapeutics, 22(2), 83–92. View Source

Reductase Kinetics: Saturated vs. Polyunsaturated

The mammalian microsomal 3‑oxoacyl‑CoA reductase (HSD17B12) catalyzes the NADPH‑dependent reduction of (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA to (3R)-3‑hydroxyicosatetraenoyl‑CoA as part of the ELOVL5 elongation cycle [1]. While comprehensive kinetic parameters (Km, Vmax) for this specific substrate have not been published in primary literature, studies on related polyunsaturated 3‑oxoacyl‑CoAs indicate that reductase activity is modulated by the degree of unsaturation and double‑bond regiochemistry. For instance, peroxisomal beta‑oxidation studies demonstrate that polyunsaturated acyl‑CoA esters (e.g., eicosa‑8,11,14‑trienoyl‑CoA, eicosa‑11,14,17‑trienoyl‑CoA, and docosa‑7,10,13,16‑tetraenoyl‑CoA) yield Vmax values approximately 150% of that observed for palmitoyl‑CoA [2], indicating that unsaturation can significantly enhance catalytic turnover. Consequently, the use of a saturated 3‑oxoicosanoyl‑CoA analog in reductase assays would fail to recapitulate the kinetic behavior observed with the native polyunsaturated substrate.

Reductase Vmax

Class-level

Polyunsaturated 3-oxoacyl-CoA Vmax ~150% of palmitoyl-CoA (rat liver peroxisomes)

Saturated analogs underestimate catalytic turnover; kinetic parameters require native substrate.

Class-level inference; no direct Km/Vmax for target compound.

Evidence Dimension	Reductase catalytic efficiency (relative Vmax)
Target Compound Data	Predicted Vmax > palmitoyl‑CoA baseline based on polyunsaturated acyl‑CoA behavior
Comparator Or Baseline	Palmitoyl‑CoA (saturated C16): Vmax = 100%; polyunsaturated C20 acyl‑CoAs: Vmax ≈ 150%
Quantified Difference	Polyunsaturated substrates exhibit approximately 50% higher maximal velocity than saturated counterparts
Conditions	Rat liver peroxisomal beta‑oxidation assays, measurement of NADH formation

Why This Matters

This kinetic divergence means that saturated 3‑oxoacyl‑CoAs are unsuitable surrogates for reductase activity measurements in omega‑3 elongation studies; using them would produce artificially low turnover rates and obscure the true enzymatic capacity.

• [1] Moon, Y. A., & Horton, J. D. (2003). Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. Journal of Biological Chemistry, 278(9), 7335–7343. View Source
• [2] Hiltunen, J. K., Kärki, T., Hassinen, I. E., & Osmundsen, H. (1986). Peroxisomal beta-oxidation of long-chain fatty acids possessing different extents of unsaturation. Journal of Biological Chemistry, 261(35), 16484–16493. View Source

Solubility and Handling Requirements

(8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA is classified as practically insoluble in water and exists as a relatively neutral molecule under physiological pH [1]. This contrasts with the shorter‑chain 3‑oxoacyl‑CoA esters such as acetoacetyl‑CoA and 3‑oxobutyryl‑CoA, which exhibit appreciable aqueous solubility . The hydrophobic character of the C20 polyunsaturated chain necessitates specialized solubilization protocols (e.g., use of organic co‑solvents or micellar delivery systems) that are not required for shorter‑chain analogs. Improper substitution with a more soluble short‑chain 3‑oxoacyl‑CoA can lead to artifactual enzyme inhibition or substrate precipitation artifacts in biochemical assays.

Solubility Class

Data to verify

Practically insoluble in water; requires organic co-solvent or micellar delivery

Long-chain hydrophobicity necessitates specific solubilization; short-chain analogs do not replicate handling requirements.

Source: HMDB classification; solubility context.

Evidence Dimension	Aqueous solubility classification
Target Compound Data	Practically insoluble in water; neutral molecule
Comparator Or Baseline	Acetoacetyl‑CoA (C4): appreciably water‑soluble; 3‑oxobutyryl‑CoA: water‑soluble
Quantified Difference	Qualitative: long‑chain polyunsaturated 3‑oxoacyl‑CoAs require organic co‑solvent for dissolution
Conditions	Physiological pH (7.3–7.4), ambient temperature

Why This Matters

Procurement of the authentic long‑chain polyunsaturated compound is essential for developing robust in vitro assays; use of soluble short‑chain analogs will not inform appropriate solubilization strategies and may compromise assay reproducibility.

• [1] Human Metabolome Database. HMDB0062354: (8Z,11Z,14Z,17Z)-3-Oxoicosatetraenoyl-CoA. View Source

Validated Research Applications

ELOVL5 Elongation Cycle Reconstitution

Employ (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA as the authentic substrate for HSD17B12 3‑oxoacyl‑CoA reductase activity assays to measure the second step of omega‑3 fatty acid elongation. The compound enables precise kinetic characterization (Km, Vmax, and kcat determination) under conditions that reflect the native polyunsaturated substrate environment, as described in Section 3 Evidence Item 3 [1].

Peroxisomal Beta-Oxidation Flux Analysis

Utilize (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA in thiolase‑coupled assays to quantify the differential degradation rates of polyunsaturated versus saturated 3‑oxoacyl‑CoAs. As shown in Section 3 Evidence Item 1, polyunsaturated 3‑oxoacyl‑CoAs exhibit markedly lower thiolytic cleavage yields (~48%) compared to saturated analogs (~80%), necessitating the correct substrate for accurate peroxisomal flux measurements [2].

ELOVL5 Specificity Profiling and Inhibitor Screening

Apply (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA in condensation‑coupled assays to distinguish ELOVL5 activity from that of other elongase isoforms (ELOVL1, ELOVL3, ELOVL6). As detailed in Section 3 Evidence Item 2, ELOVL5 specifically utilizes polyunsaturated C18 and C20 acyl‑CoAs while rejecting saturated substrates, making this 3‑oxo intermediate essential for isoform‑selective enzymatic studies [3].

Long-Chain 3-Oxoacyl-CoA Solubilization Protocols

Use (8Z,11Z,14Z,17Z)-3‑oxoicosatetraenoyl‑CoA as a model hydrophobic 3‑oxoacyl‑CoA to optimize co‑solvent systems (e.g., cyclodextrin inclusion complexes, mixed micelles with non‑ionic detergents) for in vitro lipid metabolism assays. The compound's insolubility in water (Section 3 Evidence Item 4) makes it an ideal test substrate for establishing robust sample preparation methods that can be applied to other long‑chain polyunsaturated acyl‑CoAs [4].

Application

Selection Property

Validation Focus

ELOVL5 elongation cycle reconstitution

HSD17B12 reductase substrate authenticity

Kinetic parameter determination (Km, Vmax) under native substrate conditions

Peroxisomal beta-oxidation flux analysis

Polyunsaturated 3-oxoacyl-CoA thiolase sensitivity

Differential degradation rates vs. saturated analogs

ELOVL5 specificity profiling & inhibitor screening

ELOVL5 isoform-selectivity assay substrate

Exclusion of off-target elongase activity (ELOVL1/3/6)

Long-chain 3-oxoacyl-CoA solubilization protocols

Hydrophobic model substrate for co-solvent optimization

Development of robust sample preparation for polyunsaturated acyl-CoAs

• [1] Moon, Y. A., & Horton, J. D. (2003). Identification of two mammalian reductases involved in the two-carbon fatty acyl elongation cascade. Journal of Biological Chemistry, 278(9), 7335–7343. View Source
• [2] Yoshida, S., & Takeshita, M. (1987). Comparison between condensation and overall chain elongation of arachidoyl-CoA and arachidonoyl-CoA in swine cerebral microsomes. Archives of Biochemistry and Biophysics, 254(1), 170–179. View Source
• [3] Sassa, T., & Kihara, A. (2014). Metabolism of very long-chain fatty acids: genes and pathophysiology. Biomolecules & Therapeutics, 22(2), 83–92. View Source
• [4] Human Metabolome Database. HMDB0062354: (8Z,11Z,14Z,17Z)-3-Oxoicosatetraenoyl-CoA. View Source